5-(azepan-1-ylsulfonyl)-N-cyclohexyl-2-methylbenzamide

• Molecular Formula: C20H30N2O3S
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 5-(azepan-1-ylsulfonyl)-N-cyclohexyl-2-methylbenzamide
• InChI: InChI=1S/C20H30N2O3S/c1-16-11-12-18(26(24,25)22-13-7-2-3-8-14-22)15-19(16)20(23)21-17-9-5-4-6-10-17/h11-12,15,17H,2-10,13-14H2,1H3,(H,21,23)
• InChI Key: FKEZRVOTUYXXIQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCCCCC2)C(=O)NC3CCCCC3

Description

5-(azepan-1-ylsulfonyl)-N-cyclohexyl-2-methylbenzamide, also known as ACMS (aminocyclohexane sulfonyl) benzamide, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 5-(azepan-1-ylsulfonyl)-N-cyclohexyl-2-methylbenzamide is not fully understood, but it is believed to act on the GABA system in the brain. It is thought to enhance the activity of GABAergic neurons, leading to an increase in inhibitory neurotransmission and a decrease in pain signaling.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, and it may have neuroprotective properties as well. In addition, it has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-(azepan-1-ylsulfonyl)-N-cyclohexyl-2-methylbenzamide is its high potency and efficacy in animal models. This makes it a useful tool for studying pain and other conditions in the laboratory. However, one of the limitations of this compound is its low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 5-(azepan-1-ylsulfonyl)-N-cyclohexyl-2-methylbenzamide. One area of interest is its potential use as a treatment for addiction. Studies have shown that this compound may be useful in reducing drug-seeking behavior in animal models of addiction, and further research is needed to determine its efficacy in humans.
Another area of interest is its potential use in the treatment of epilepsy. Preliminary studies have shown that this compound may have anticonvulsant properties, and further research is needed to determine its efficacy in human patients.
Finally, there is also interest in exploring the potential use of this compound as a treatment for other conditions such as anxiety and depression. Preliminary studies have shown promising results, but further research is needed to determine its efficacy and safety in humans.
Conclusion
In conclusion, this compound is a promising compound with potential therapeutic applications in a variety of conditions. Its high potency and efficacy in animal models make it a useful tool for studying pain and other conditions in the laboratory. Further research is needed to determine its efficacy and safety in human patients, but the potential benefits of this compound make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 5-(azepan-1-ylsulfonyl)-N-cyclohexyl-2-methylbenzamide involves the reaction of 5-aminocyclohexane-1-sulfonyl chloride with N-cyclohexyl-2-methylbenzamide in the presence of a base such as triethylamine. The resulting product is a white crystalline powder with a melting point of 139-141 °C.

Scientific Research Applications

5-(azepan-1-ylsulfonyl)-N-cyclohexyl-2-methylbenzamide has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its use as an analgesic. Studies have shown that this compound has a potent analgesic effect in animal models of pain, and it may be useful in the treatment of chronic pain conditions such as neuropathic pain.
In addition to its analgesic properties, this compound has also been studied for its potential use in the treatment of other conditions such as inflammation, epilepsy, and addiction. Preliminary studies have shown promising results in animal models, but further research is needed to determine its efficacy in humans.